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Compound of Interest

Compound Name: Nitroxoline-D4

Cat. No.: B12427674 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and known biological activities of the deuterated nitroxoline analogue, Nitroxoline-D4. This

document is intended for researchers, scientists, and professionals in the field of drug

development and life sciences who are interested in the application of stable isotope-labeled

compounds.

Chemical Identity and Structure
Nitroxoline-D4 is the deuterium-labeled version of Nitroxoline, an established antibiotic. The

incorporation of deuterium, a stable isotope of hydrogen, makes it a valuable tool in

pharmacokinetic and metabolic studies, often used as an internal standard for quantitative

analysis.

Synonyms: 8-Hydroxy-5-nitroquinoline-D4, 5-Nitro-8-quinolinol-D4

There appears to be some variability in the degree of deuteration in commercially available

Nitroxoline-D4. Different suppliers report different molecular formulas, suggesting that the

number and position of deuterium atoms on the quinoline ring may vary. The two commonly

cited molecular formulas are C9H3D3N2O3 and C9H2D4N2O3. Researchers should consult

the certificate of analysis from their specific supplier for the exact isotopic enrichment and

deuteration pattern.

For the purpose of this guide, we will consider the structure with four deuterium atoms, as this

is frequently cited.
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Chemical Structure of Nitroxoline-D4 (Illustrative)

Image of the chemical structure of Nitroxoline with D atoms on the quinoline ring would be

placed here.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Nitroxoline-D4 are not readily

available in the public domain. However, the properties of the parent compound, Nitroxoline,

are well-documented and provide a strong basis for understanding the expected characteristics

of its deuterated analogue. Deuteration can subtly influence physicochemical properties such

as melting point, boiling point, and solubility.[1]

Table 1: Physicochemical Properties of Nitroxoline (Parent Compound)

Property Value Source

CAS Number 4008-48-4 [2]

Molecular Formula C9H6N2O3 [3]

Molecular Weight 190.16 g/mol [3]

Appearance Solid [3]

Melting Point 180 °C [3]

Solubility >28.5 µg/mL (at pH 7.4) [3]

logP 1.99 [3]

Mechanism of Action
The biological activity of Nitroxoline-D4 is expected to be identical to that of Nitroxoline. The

primary mechanism of action of Nitroxoline is through the chelation of divalent metal ions,

particularly Fe2+ and Zn2+.[4] These metal ions are essential cofactors for a variety of bacterial

enzymes. By sequestering these ions, Nitroxoline disrupts critical cellular processes in bacteria,

leading to an antimicrobial effect.[5]
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This metal-chelating property is also believed to be the basis for its anticancer activity.

Nitroxoline has been shown to inhibit tumor growth and angiogenesis, potentially by interfering

with metal-dependent enzymes involved in these processes.[6]

Below is a diagram illustrating the proposed mechanism of action of Nitroxoline.
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Proposed Mechanism of Action of Nitroxoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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